Cas no 4706-33-6 (Oxo(piperidin-1-yl)acetic Acid)

• Product Name: Oxo(piperidin-1-yl)acetic Acid
• CAS No: 4706-33-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD06740188
• CID: 1087293
• PubChem ID: 7174533
• Update Time: 2025-05-21

Oxo(piperidin-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(piperidin-1-yl)acetic acid
• Oxo(piperidin-1-yl)acetic acid
• 2-oxo-2-piperidinoacetic acid
• AC1OGSB7
• ALBB-009527
• CTK4I9704
• oxo(1-piperidinyl)acetic acid
• oxo(1-piperidinyl)acetic acid(SALTDATA: FREE)
• Oxo-piperidin-1-yl-acetic acid
• oxo-piperidino-acetic acid
• Oxo-piperidino-essigsaeure
• SureCN1661632
• SCHEMBL1661632
• 4706-33-6
• DTXSID20428323
• AKOS005172246
• MGUUGECHSXIHBV-UHFFFAOYSA-N
• LS-03113
• G82880
• 1-piperidineacetic acid, alpha-oxo-
• STK499898
• MFCD06740188
• SB41152
• CS-0314027
• 2-oxo-2-piperidin-1-ylacetic acid
• Oxo(piperidin-1-yl)acetic Acid

• MDL： MFCD06740188
• Inchi： 1S/C7H11NO3/c9-6(7(10)11)8-4-2-1-3-5-8/h1-5H2,(H,10,11)
• InChI Key： MGUUGECHSXIHBV-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCCCC1

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 295.6±23.0 °C at 760 mmHg
• Flash Point: 132.6±22.6 °C
• Refractive Index: 1.518
• PSA: 57.61
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Oxo(piperidin-1-yl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Oxo(piperidin-1-yl)acetic Acid

Introduction to Oxo(piperidin-1-yl)acetic Acid (CAS No. 4706-33-6)

Oxo(piperidin-1-yl)acetic Acid, a compound with the chemical formula C₈H₁₂N₂O₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its piperidin-1-yl moiety, which contributes to its unique pharmacological properties. The presence of an oxo group further enhances its reactivity and potential applications in drug development. With a CAS number of 4706-33-6, this compound has garnered attention for its role in synthesizing various bioactive molecules.

The structure of Oxo(piperidin-1-yl)acetic Acid is crucial in understanding its biological activity. The piperidine ring, a six-membered heterocyclic amine, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction is often exploited in the design of drugs to achieve specific therapeutic effects. The acetic acid moiety at one end of the molecule provides a carboxylic acid functional group, which can participate in hydrogen bonding and other interactions with biological molecules.

In recent years, Oxo(piperidin-1-yl)acetic Acid has been studied extensively for its potential in the development of new drugs. One of the most promising areas of research is its application in the treatment of neurological disorders. Studies have shown that compounds containing the piperidine ring can modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The oxo group in Oxo(piperidin-1-yl)acetic Acid enhances its ability to cross the blood-brain barrier, improving its bioavailability and efficacy.

Another significant area of research involving Oxo(piperidin-1-yl)acetic Acid is its role in anticancer therapy. The bioactive molecule has been found to exhibit inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Recent studies have demonstrated that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy cells. This selective toxicity is a critical factor in the development of effective anticancer drugs.

The synthesis of Oxo(piperidin-1-yl)acetic Acid involves several steps that require precise control over reaction conditions. One common synthetic route involves the condensation of piperidine with an appropriate acetoxylic compound followed by functional group modifications. Advanced techniques such as catalytic hydrogenation and protecting group chemistry are often employed to ensure high yields and purity. The pharmaceutical industry places great emphasis on the efficiency and scalability of synthetic processes to ensure that drugs can be produced cost-effectively and reliably.

The pharmacokinetic properties of Oxo(piperidin-1-yl)acetic Acid are another critical aspect of its development as a drug candidate. Studies have shown that this compound has a moderate half-life, allowing for once or twice daily dosing regimens. Additionally, its ability to bind to plasma proteins influences its distribution throughout the body and determines its overall bioavailability. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, Oxo(piperidin-1-yl)acetic Acid (CAS No. 4706-33-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure, characterized by the presence of both a piperidine ring and an oxo group, makes it an attractive candidate for drug development in areas such as neurology and oncology. Advances in synthetic chemistry and pharmacokinetics continue to enhance our understanding of this compound's properties and applications, paving the way for new therapeutic interventions.